Cas no 1448054-92-9 (5-chloro-N-2-methoxy-2-(thiophen-3-yl)ethylthiophene-2-carboxamide)

• Product Name: 5-chloro-N-2-methoxy-2-(thiophen-3-yl)ethylthiophene-2-carboxamide
• CAS No: 1448054-92-9
• MF: C₁₂H₁₂ClNO₂S₂
• MW: 301.81217956543
• CID: 5903513
• PubChem ID: 71804741
• Update Time: 2025-05-22

5-chloro-N-2-methoxy-2-(thiophen-3-yl)ethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-2-methoxy-2-(thiophen-3-yl)ethylthiophene-2-carboxamide
• 5-chloro-N-(2-methoxy-2-thiophen-3-ylethyl)thiophene-2-carboxamide
• 5-CHLORO-N-[2-METHOXY-2-(THIOPHEN-3-YL)ETHYL]THIOPHENE-2-CARBOXAMIDE
• 5-chloro-N-(2-methoxy-2-(thiophen-3-yl)ethyl)thiophene-2-carboxamide
• F6420-0073
• 1448054-92-9
• AKOS024557144

• Inchi： 1S/C12H12ClNO2S2/c1-16-9(8-4-5-17-7-8)6-14-12(15)10-2-3-11(13)18-10/h2-5,7,9H,6H2,1H3,(H,14,15)
• InChI Key： BPIQIARYPAVTKS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NCC(C2=CSC=C2)OC)=O)S1

Computed Properties

• Exact Mass: 300.9997987g/mol
• Monoisotopic Mass: 300.9997987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 94.8Ų

Additional information on 5-chloro-N-2-methoxy-2-(thiophen-3-yl)ethylthiophene-2-carboxamide

5-Chloro-N-(2-methoxy-2-(thiophen-3-yl)ethyl)thiophene-2-carboxamide (CAS No. 1448054-92-9)

The compound 5-chloro-N-(2-methoxy-2-(thiophen-3-yl)ethyl)thiophene-2-carboxamide, with the CAS registry number 1448054-92-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features, which include a thiophene ring system, a chloro substituent, and a methoxy-substituted ethyl group attached to the nitrogen atom of the carboxamide functional group. These structural elements contribute to its distinctive chemical properties and potential applications in various scientific domains.

Recent studies have highlighted the importance of thiophene-containing compounds in the development of advanced materials, particularly in the realm of organic electronics. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its excellent conjugation properties and stability. In the case of 5-chloro-N-(2-methoxy-2-(thiophen-3-yl)ethyl)thiophene-2-carboxamide, the presence of two thiophene rings further enhances its electronic characteristics, making it a promising candidate for applications in organic semiconductors and light-emitting diodes (OLEDs). Researchers have demonstrated that such compounds can exhibit high charge carrier mobility and strong fluorescence properties, which are critical for efficient electronic devices.

The chloro substituent at the 5-position of the thiophene ring plays a crucial role in modulating the electronic properties of this compound. Chlorine, being an electron-withdrawing group, can influence the overall conjugation and stability of the molecule. This substitution pattern has been shown to enhance the molecule's ability to participate in π–π interactions, which are essential for self-assembling structures and supramolecular chemistry. Furthermore, the methoxy group attached to the ethyl chain introduces additional electronic effects, such as increased polarity and hydrogen bonding capabilities, which can influence solubility and intermolecular interactions.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution reactions and amide bond formation. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of similar compounds, reducing production costs and improving yields. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps like cross-coupling reactions.

From an application standpoint, 5-chloro-N-(2-methoxy-2-(thiophen-3-yl)ethyl)thiophene-2-carboxamide has shown potential in drug discovery efforts due to its unique pharmacokinetic profile. The compound's ability to modulate cellular signaling pathways has been explored in preclinical studies, with promising results indicating its potential as a therapeutic agent for conditions such as inflammation and neurodegenerative diseases. Additionally, its photostability and resistance to oxidative degradation make it a valuable component in formulations requiring long-term stability.

Recent research has also focused on understanding the environmental impact of this compound. Studies have demonstrated that it exhibits low toxicity towards aquatic organisms under standard testing conditions, suggesting that it may be suitable for use in eco-friendly applications. However, further investigations are needed to fully assess its biodegradability and long-term ecological effects.

In conclusion, 5-chloro-N-(2-methoxy-2-(thiophen-3-yl)ethyl)thiophene-2-carboxamide (CAS No. 1448054-92-9) is a versatile compound with a wide range of potential applications across multiple scientific disciplines. Its unique structural features and favorable chemical properties make it an attractive target for ongoing research efforts aimed at advancing materials science, pharmaceutical development, and environmental sustainability.